Cas no 1547867-40-2 (1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)-)

• Product Name: 1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)-
• CAS No: 1547867-40-2
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6567409
• Update Time: 2025-05-20

1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)-
• 1-(3,4,5-Trifluorophenyl)-1,2-ethanediol

• Inchi： 1S/C8H7F3O2/c9-5-1-4(7(13)3-12)2-6(10)8(5)11/h1-2,7,12-13H,3H2
• InChI Key： UGOXHGNJILLWPV-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=C(F)C(F)=C1)(O)CO

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 282.8±35.0 °C(Predicted)
• pka: 12.56±0.20(Predicted)

Additional information on 1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)-

1,2-Ethanediol, 1-(3,4,5-Trifluorophenyl)-: A Comprehensive Overview

The compound 1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)- (CAS No. 1547867-40-2) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diols and features a unique structure that combines an ethanediol backbone with a trifluorophenyl group. The presence of three fluorine atoms on the aromatic ring introduces distinct electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Chemical Structure and Properties

The molecular structure of 1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)- consists of a benzene ring substituted with three fluorine atoms at the 3-, 4-, and 5-positions. This substitution pattern creates a highly electron-deficient aromatic system due to the electronegative nature of fluorine. The ethanediol moiety (-CH(OH)CH₂OH) is attached to the benzene ring at the para position relative to one of the fluorine atoms. This arrangement results in a molecule with both hydrophilic (due to the hydroxyl groups) and hydrophobic (due to the aromatic ring) characteristics.

Synthesis and Characterization

The synthesis of 1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)- typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable trifluorobenzene derivative with an ethanediol group. Recent advancements in catalytic methods have improved the efficiency and selectivity of such reactions. The compound has been characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies confirm the molecular structure and purity of the compound.

Applications in Pharmaceutical Research

1,2-Ethanediol, 1-(3,4,5-trifluorophenyl)- has shown promise in pharmaceutical research as a potential lead compound for drug development. Its unique structure allows for interactions with various biological targets due to the combination of hydroxyl groups and fluorinated aromatic rings. Recent studies have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, its ability to form hydrogen bonds makes it a candidate for drug delivery systems.

Recent Research Findings

In recent years, researchers have investigated the role of 1-(3,4,5-trifluorophenyl)-ethanediol in medicinal chemistry. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a scaffold for developing anti-inflammatory agents. Another study demonstrated its ability to modulate ion channels in cellular models. These findings underscore its versatility as a chemical entity with diverse biological activities.

Market Trends and Future Prospects

The demand for 1-(3,4,5-trifluorophenyl)-ethanediol is driven by its applications in specialty chemicals and pharmaceutical intermediates. Market analysis suggests that its production is expected to grow due to increasing investments in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. The compound's availability from reputable chemical suppliers ensures its accessibility for research purposes.

Conclusion

Overall,1,(3-trifluorophenyl)-ethanediol(CAS No. 1547867-40-2) stands out as a versatile compound with significant potential across multiple domains. Its unique chemical properties make it an attractive candidate for both academic exploration and industrial applications. As research continues to uncover new insights into its biological activities and synthetic methodologies improve further commercialization is anticipated. p >